1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine

• CAS No.: 185110-03-6
• Molecular Formula: C19H18F6N2
• Molecular Weight: 388.3 g/mol
• IUPAC Name: 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-phenylpiperazine
• InChI: InChI=1S/C19H18F6N2/c20-18(21,22)15-8-13(9-16(10-15)19(23,24)25)11-27-7-6-26-17(12-27)14-4-2-1-3-5-14/h1-5,8-10,17,26H,6-7,11-12H2
• InChI Key: OJMSAPUIRBBPAS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(N1)C2=CC=CC=C2)CC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F

Description

1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine is a useful research compound. Its molecular formula is C19H18F6N2 and its molecular weight is 388.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-phenylpiperazine (4.0 g, 24.65 mmol) in dry CH2Cl2 (200 mL) at -78° C. under nitrogen was added Et3N (5.15 mL, 36.97 mmol) followed by the dropwise addition of a CH2Cl2 solution(46.60 mL) of bis(trifluoromethyl)benzyl bromide (4.66 mL, 24.65 mmol). The flask was kept at -78° C. then it was gradually warmed to room temperature overnight. After TLC showed that the reaction was complete, the material was washed with brine (150 mL, 2×), dried over MgSO4, filtered, and evaporated under vacuum to yield a tan solid. The crude product was purified by flash silica get chromatography (150 g), eluting with 2.5% MeOH/CH2Cl2 to give (+,-) 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-phenylpiperazine (6.96 g, 17.92 mmol, 72.7%) as an oil. A portion of this oil (0.5 g, 1.287 mmol)) was converted to its hydrochloride salt by dissolving the oil in CH2Cl2 (20 mL) and treating with 2.3M HCl-EtOH (1.3 mL 2.99 mmol). After stirring at room temperature for 10 minutes, all solvents were removed under high vacuum and the residue was dried overnight, m.p. 229°-233° C.; FAB MS [M+1]+ 389;